Angiotensin IV

• IUPAC Name: 2-[[1-[2-[[2-[[2-[(2-amino-3-methylbutanoyl)amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoic acid
• InChI: InChI=1S/C40H54N8O8/c1-5-24(4)34(47-35(50)29(44-37(52)33(41)23(2)3)18-26-13-15-28(49)16-14-26)38(53)45-30(20-27-21-42-22-43-27)39(54)48-17-9-12-32(48)36(51)46-31(40(55)56)19-25-10-7-6-8-11-25/h6-8,10-11,13-16,21-24,29-34,49H,5,9,12,17-20,41H2,1-4H3,(H,42,43)(H,44,52)(H,45,53)(H,46,51)(H,47,50)(H,55,56)
• InChI Key: QSBGWDDCOJYQGY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C(=O)NC(CC1=CN=CN1)C(=O)N2CCCC2C(=O)NC(CC3=CC=CC=C3)C(=O)O)NC(=O)C(CC4=CC=C(C=C4)O)NC(=O)C(C(C)C)N
• Molecular Formula: C40H54N8O8
• DSSTOX Substance ID: DTXSID90925697
• Molecular Weight: 774.9 g/mol
• CAS No.: 12676-15-2

Description

Angiotensin IV is a hexapeptide fragment corresponding to amino acids 3–8 (Val-Tyr-Ile-His-Pro-Phe) of angiotensin II. It is formed by the consecutive actions of aminopeptidase A and aminopeptidase N. This compound has been identified as a weak agonist at the angiotensin II type 1 receptor and has a wide range of activities in the central nervous system .

Scientific Research Applications

Angiotensin IV has several scientific research applications:

Chemistry: Used as a model peptide to study peptide synthesis, structure, and function.

Biology: Investigated for its role in cellular signaling pathways and receptor interactions.

Medicine: Explored for its potential therapeutic effects in cardiovascular diseases, cognitive function, and neuroprotection.

Industry: Utilized in the development of peptide-based drugs and diagnostic tools

Mechanism of Action

Angiotensin IV has an affinity for the type IV angiotensin receptor (ATR4). The ATR4 receptor is widely distributed and is found in many tissues such as the brain, adrenal glands, kidneys, lungs, and heart. This compound is known to stimulate the release of aldosterone from the adrenal glands, which causes the body to retain sodium and lose potassium through urine. It also increases blood pressure by constricting (narrowing) blood vessels.

Preparation Methods

Synthetic Routes and Reaction Conditions

Angiotensin IV can be synthesized through solid-phase peptide synthesis (SPPS), a common method for producing peptides. The process involves the sequential addition of protected amino acids to a growing peptide chain anchored to a solid resin. The reaction conditions typically include the use of coupling reagents such as N,N’-diisopropylcarbodiimide (DIC) and N-hydroxybenzotriazole (HOBt) to facilitate peptide bond formation. The protecting groups are removed using trifluoroacetic acid (TFA), and the peptide is cleaved from the resin .

Industrial Production Methods

Industrial production of this compound involves large-scale SPPS, where automated peptide synthesizers are used to increase efficiency and yield. The process is optimized to ensure high purity and consistency of the final product. Purification is typically achieved through high-performance liquid chromatography (HPLC), and the peptide is characterized using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy .

Chemical Reactions Analysis

Types of Reactions

Angiotensin IV undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized by reactive oxygen species (ROS), leading to the formation of oxidized peptide derivatives.

Reduction: Reduction reactions can be used to modify disulfide bonds within the peptide structure.

Substitution: Amino acid residues in this compound can be substituted with other amino acids to study structure-activity relationships.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H₂O₂) is commonly used as an oxidizing agent under mild conditions.

Reduction: Dithiothreitol (DTT) is used as a reducing agent to break disulfide bonds.

Substitution: Site-directed mutagenesis is employed to substitute specific amino acids in the peptide sequence.

Major Products Formed

Oxidation: Oxidized derivatives of this compound.

Reduction: Reduced forms of this compound with altered disulfide bonds.

Substitution: Peptide analogs with substituted amino acids.

Comparison with Similar Compounds

Similar Compounds

Angiotensin II: A potent vasoconstrictor involved in blood pressure regulation.

Angiotensin III: A peptide with similar but less potent effects compared to angiotensin II.

Angiotensin I: A precursor to angiotensin II with minimal biological activity.

Uniqueness of Angiotensin IV

Angiotensin IV is unique due to its specific interaction with the insulin-regulated aminopeptidase (IRAP) receptor, which distinguishes it from other angiotensin peptides. This interaction leads to distinct physiological effects, such as cognitive enhancement and neuroprotection, which are not observed with other angiotensin peptides .